Cas no 267644-49-5 (2-Benzofurancarboxamide,5-nitro-)

• Product Name: 2-Benzofurancarboxamide,5-nitro-
• CAS No: 267644-49-5
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 247858
• PubChem ID: 1382955
• Update Time: 2025-04-19

2-Benzofurancarboxamide,5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxamide,5-nitro-
• 2-Aminocarbonyl-5-nitrobenzofuran
• 5-nitro-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide,5-nitro
• 5-Nitrobenzofuran-2-carboxamide
• MYPIUKNLLUEYBL-UHFFFAOYSA-N
• KB3C2ZTC3J
• 2-Aminocarbonyl-5-nitrobenzofuran;5-Nitrobenzofuran-2-carboxamide
• UNII-KB3C2ZTC3J
• 267644-49-5
• 2-Benzofurancarboxamide, 5-nitro-
• DTXSID90362563
• SCHEMBL4001852

• MDL： MFCD05838636
• Inchi： 1S/C9H6N2O4/c10-9(12)8-4-5-3-6(11(13)14)1-2-7(5)15-8/h1-4H,(H2,10,12)
• InChI Key： MYPIUKNLLUEYBL-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.03300
• Monoisotopic Mass: 206.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.05000
• LogP: 2.66340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans